Cas no 2137694-13-2 (2,2-difluoro-N'-methyl-N'-(3-methylsulfanylcyclobutyl)propane-1,3-diamine)

• Product Name: 2,2-difluoro-N'-methyl-N'-(3-methylsulfanylcyclobutyl)propane-1,3-diamine
• CAS No: 2137694-13-2
• MF: C₉H₁₈F₂N₂S
• MW: 224.314427852631
• CID: 5297779
• Update Time: 2025-05-20

2,2-difluoro-N'-methyl-N'-(3-methylsulfanylcyclobutyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-2,2-difluoropropyl)-N-methyl-3-(methylsulfanyl)cyclobutan-1-amine
• 2,2-difluoro-N'-methyl-N'-(3-methylsulfanylcyclobutyl)propane-1,3-diamine
• 1,3-Propanediamine, 2,2-difluoro-N1-methyl-N1-[3-(methylthio)cyclobutyl]-

• Inchi： 1S/C9H18F2N2S/c1-13(6-9(10,11)5-12)7-3-8(4-7)14-2/h7-8H,3-6,12H2,1-2H3
• InChI Key： RQQGOYFHNCENEC-UHFFFAOYSA-N
• SMILES： S(C)C1CC(C1)N(C)CC(CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6

Additional information on 2,2-difluoro-N'-methyl-N'-(3-methylsulfanylcyclobutyl)propane-1,3-diamine

Compound CAS No. 2137694-13-2: A Comprehensive Overview

The compound with CAS No. 2137694-13-2, commonly referred to as 2,2-difluoro-N'-methyl-N'-(3-methylsulfanylcyclobutyl)propane-1,3-diamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceutical research.

The molecular structure of this compound is characterized by a propane backbone with two fluorine atoms attached to the central carbon atom, forming a 2,2-difluoro group. This fluorinated group is a key feature that contributes to the compound's chemical stability and reactivity. Additionally, the molecule contains a diamine functional group (-NH-) at positions 1 and 3 of the propane chain, which provides sites for further chemical modification and interaction.

One of the most intriguing aspects of this compound is its ability to form stable complexes with transition metals. Recent studies have demonstrated that the diamine functionality can act as a coordinating ligand, enabling the formation of metalloorganic frameworks (MOFs) with exceptional porosity and surface area. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

The presence of a methylsulfanyl group (-SMe) on the cyclobutyl ring introduces additional electronic and steric effects into the molecule. This group enhances the compound's ability to participate in sulfur-based bonding interactions, such as hydrogen bonding and van der Waals forces. Such interactions are critical in determining the compound's solubility, thermal stability, and compatibility with other materials.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound at an unprecedented level of detail. These studies have revealed that the fluorinated propane backbone significantly influences the molecule's electronic properties, making it a promising candidate for use in organic electronics. Specifically, the compound exhibits semiconducting behavior under certain conditions, which could be harnessed in flexible electronics and optoelectronic devices.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions and subsequent cyclization steps. The synthesis pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production if required.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. Furthermore, its degradation products are relatively innocuous, suggesting that it could be an environmentally friendly alternative to other similar compounds currently in use.

In conclusion, CAS No. 2137694-13-2, or 2,2-difluoro-N'-methyl-N'-(3-methylsulfanylcyclobutyl)propane-1,3-diamine, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structural features and promising properties make it a subject of ongoing research and development in both academic and industrial settings.